Cas no 1805879-95-1 (2-(3-Chloropropanoyl)-6-methylbenzoic acid)

• Product Name: 2-(3-Chloropropanoyl)-6-methylbenzoic acid
• CAS No: 1805879-95-1
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 5000454
• Update Time: 2025-05-20

2-(3-Chloropropanoyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-6-methylbenzoic acid

• Inchi： 1S/C11H11ClO3/c1-7-3-2-4-8(9(13)5-6-12)10(7)11(14)15/h2-4H,5-6H2,1H3,(H,14,15)
• InChI Key： UKGCCSSELSJFFZ-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=C(C)C=1C(=O)O)=O

Computed Properties

• Exact Mass: 226.04
• Monoisotopic Mass: 226.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4

Additional information on 2-(3-Chloropropanoyl)-6-methylbenzoic acid

2-(3-Chloropropanoyl)-6-methylbenzoic Acid: Properties, Applications, and Market Insights

2-(3-Chloropropanoyl)-6-methylbenzoic acid (CAS No. 1805879-95-1) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This compound, characterized by its chloropropanoyl and methylbenzoic acid functional groups, is widely studied for its unique chemical properties and potential applications. Below, we delve into its molecular structure, synthesis methods, applications, and market trends, addressing common queries from researchers and industry professionals.

The molecular formula of 2-(3-Chloropropanoyl)-6-methylbenzoic acid is C₁₁H₁₁ClO₃, with a molar mass of approximately 226.66 g/mol. Its structure features a benzoic acid backbone substituted with a methyl group at the 6-position and a 3-chloropropanoyl moiety at the 2-position. This arrangement contributes to its reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its use in peptide coupling reactions and drug development, particularly in designing bioactive molecules.

One of the most frequently asked questions about 2-(3-Chloropropanoyl)-6-methylbenzoic acid is its role in pharmaceutical intermediates. Recent studies highlight its utility in synthesizing small-molecule inhibitors and protease-targeting compounds, aligning with the growing demand for precision medicine. Additionally, its chloro and carbonyl functionalities enable selective modifications, catering to applications in material science and agrochemicals.

From a market perspective, the demand for 2-(3-Chloropropanoyl)-6-methylbenzoic acid is driven by advancements in bioconjugation techniques and catalytic processes. Suppliers emphasize high-purity grades (>98%) to meet the stringent requirements of GMP-compliant production. Sustainability trends also influence its synthesis, with greener solvents like 2-methyltetrahydrofuran (2-MeTHF) gaining traction.

For researchers seeking CAS 1805879-95-1 suppliers, key considerations include batch consistency, regulatory documentation, and scalability. Analytical techniques such as HPLC and NMR are critical for quality control. As the compound gains prominence in high-throughput screening, its pricing and availability are closely monitored in specialty chemical databases.

In summary, 2-(3-Chloropropanoyl)-6-methylbenzoic acid exemplifies the intersection of structural versatility and industrial applicability. Its role in drug discovery pipelines and functional materials underscores its importance in modern chemistry. Future research may explore its biodegradability and structure-activity relationships to unlock further potential.